Cas no 2432848-76-3 (2-Fluoro-3-isopropoxy-5-(trifluoromethyl)benzoic acid)

• Product Name: 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)benzoic acid
• CAS No: 2432848-76-3
• MF: C₁₁H₁₀F₄O₃
• MW: 266.188917636871
• CID: 5075451
• Update Time: 2025-10-29

2-Fluoro-3-isopropoxy-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)benzoic acid

• Inchi： 1S/C11H10F4O3/c1-5(2)18-8-4-6(11(13,14)15)3-7(9(8)12)10(16)17/h3-5H,1-2H3,(H,16,17)
• InChI Key： FVQLRTSOUMMLHC-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=C(C(F)(F)F)C=C1OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5

Additional information on 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)benzoic acid

Exploring the Versatile Applications of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)benzoic acid (CAS No. 2432848-76-3)

2-Fluoro-3-isopropoxy-5-(trifluoromethyl)benzoic acid (CAS No. 2432848-76-3) is a fluorinated benzoic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and isopropoxy functional groups, serves as a valuable intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and crop protection formulations.

The molecular structure of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)benzoic acid features a benzoic acid core substituted with three distinct functional groups: a fluorine atom at the 2-position, an isopropoxy group at the 3-position, and a trifluoromethyl group at the 5-position. This specific arrangement of substituents contributes to the compound's unique physicochemical properties, including its solubility profile and metabolic stability, making it particularly useful in medicinal chemistry applications.

In pharmaceutical research, 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)benzoic acid has shown promise as a building block for novel drug candidates. The presence of both fluorine and trifluoromethyl groups enhances the lipophilicity and metabolic stability of resulting compounds, addressing common challenges in drug development such as poor bioavailability. Recent studies have explored its incorporation into potential kinase inhibitors and GPCR modulators, with particular interest in treatments for inflammatory conditions and metabolic disorders.

The agrochemical industry has also recognized the value of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)benzoic acid derivatives. The compound's structural features contribute to improved pesticidal activity and environmental persistence when incorporated into active ingredients. Researchers are investigating its use in next-generation herbicides and fungicides, with a focus on developing solutions that meet increasingly stringent environmental regulations while maintaining efficacy against resistant pest strains.

Synthetic approaches to 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)benzoic acid typically involve multi-step processes starting from commercially available benzoic acid derivatives. Recent advancements in fluorination techniques and protecting group strategies have improved the overall yield and purity of the final product. The development of more sustainable synthetic routes, including catalytic methods and flow chemistry approaches, represents an active area of research in line with green chemistry principles.

Analytical characterization of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)benzoic acid employs standard techniques such as NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and HPLC. The compound's purity is crucial for its applications, with most commercial suppliers offering material with ≥95% purity. Advanced purification methods, including preparative HPLC and recrystallization techniques, are employed to meet the stringent requirements of pharmaceutical applications.

The market for fluorinated benzoic acid derivatives like 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)benzoic acid has shown steady growth, driven by increasing demand from both pharmaceutical and agrochemical sectors. Specialty chemical manufacturers have responded by scaling up production capabilities while maintaining strict quality control standards. Pricing trends reflect the compound's position as a specialty intermediate, with costs influenced by raw material availability and synthetic complexity.

Storage and handling recommendations for 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)benzoic acid typically suggest keeping the material in a cool, dry environment, protected from light and moisture. While not classified as highly hazardous, standard laboratory precautions should be observed when working with this compound, including the use of appropriate personal protective equipment and proper ventilation.

Future research directions for 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)benzoic acid include exploration of its use in materials science applications, particularly in the development of specialty polymers and liquid crystal materials. The compound's unique combination of aromaticity and fluorination may offer advantages in creating materials with specific electronic or optical properties. Additionally, continued investigation of its biological activities may uncover new therapeutic applications.

For researchers seeking alternatives to 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)benzoic acid, structurally similar compounds such as 2-fluoro-5-(trifluoromethyl)benzoic acid or 3-alkoxy variants may be considered, though each modification impacts the compound's properties and potential applications. Computational chemistry approaches are increasingly used to predict the effects of such structural variations before synthetic efforts are undertaken.

The environmental fate and ecological impact of 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)benzoic acid and its derivatives are subjects of ongoing study. While fluorinated compounds generally exhibit greater environmental persistence, recent advances in biodegradable fluorochemical design may lead to more sustainable versions of this valuable intermediate in the future.

In conclusion, 2-Fluoro-3-isopropoxy-5-(trifluoromethyl)benzoic acid (CAS No. 2432848-76-3) represents an important fluorinated building block with diverse applications across multiple industries. Its unique structural features and adaptable chemistry continue to make it a compound of interest for researchers developing new pharmaceutical and agrochemical solutions. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its position as a valuable tool in chemical research and development.